1-(3,5-Dimethoxyphenyl)-3-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-phenyl-1H-pyrazol-5-yl)urea

• IUPAC Name: 1-(3,5-dimethoxyphenyl)-3-[2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-phenylpyrazol-3-yl]urea
• InChI: InChI=1S/C23H22N6O4/c1-14-9-21(30)27-22(24-14)29-20(13-19(28-29)15-7-5-4-6-8-15)26-23(31)25-16-10-17(32-2)12-18(11-16)33-3/h4-13H,1-3H3,(H,24,27,30)(H2,25,26,31)
• InChI Key: ZEBABPXRKDFXPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CC=C3)NC(=O)NC4=CC(=CC(=C4)OC)OC
• Molecular Formula: C23H22N6O4
• Molecular Weight: 446.5 g/mol

Description

1-(3,5-Dimethoxyphenyl)-3-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-phenyl-1H-pyrazol-5-yl)urea is a useful research compound. Its molecular formula is C23H22N6O4 and its molecular weight is 446.467. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

• Study 1: Jeon, Kim, Kwon, and Kim (2015) conducted a study titled "Crystal structure of azimsulfuron" which delves into the crystal structure of a compound closely related to the query compound. This study focuses on the angles and hydrogen bonds formed within the molecule, contributing to the understanding of its structural properties (Youngeun Jeon, Jineun Kim, Eunjin Kwon, Tae Ho Kim, 2015).

Synthesis and Biological Activities

• Study 2

  In a study titled "Synthesis and Anticancer Activity of Some New Pyrazolo[3,4-d]pyrimidin-4-one Derivatives," Abdellatif et al. (2014) explored the synthesis and anticancer properties of derivatives similar to the query compound. These compounds showed significant antitumor activity, especially against human breast adenocarcinoma cell lines (Khaled R. A. Abdellatif, Eman K. A. Abdelall, M. Abdelgawad, R. Ahmed, R. B. Bakr, 2014).

• Study 3

  La Motta et al. (2009) conducted a study "Exploiting the pyrazolo[3,4-d]pyrimidin-4-one ring system as a useful template to obtain potent adenosine deaminase inhibitors." This research highlights the synthesis of derivatives with inhibitory activity against adenosine deaminase, which is significant in designing novel ADA inhibitors (C. La Motta, S. Sartini, L. Mugnaini, S. Salerno, F. Simorini, S. Taliani, A. Marini, F. Da Settimo, A. Lavecchia, E. Novellino, L. Antonioli, M. Fornai, C. Blandizzi, M. del Tacca, 2009).

Rheological and Gelation Properties

• Study 4: Lloyd and Steed (2011) researched "Anion tuning of the rheology, morphology and gelation of a low molecular weight salt hydrogelator." This study investigated the effects of various anions on the physical properties of hydrogels formed by compounds structurally similar to the query compound (G. Lloyd, J. Steed, 2011).

Antimicrobial and Antioxidant Activities

• Study 5

  In "Synthesis and Antibacterial Evaluation of Novel Heterocyclic Compounds Containing a Sulfonamido Moiety," Azab, Youssef, and El-Bordany (2013) synthesized and evaluated the antibacterial activity of new heterocyclic compounds with a sulfonamido moiety, suggesting potential as antibacterial agents (M. E. Azab, M. Youssef, E. A. El-Bordany, 2013).

• Study 6

  George, Sabitha, Kumar, and Ravi (2010) conducted a study on "Synthesis and Evaluation of the Antioxidant Activity of Some 5-[7-Aryl-6-phenyl-5-thioxo 6,7-dihydro - 5H-[1,3,4] oxadiazolo [3,2, -a] [1,3,5] triazin-2-yl)-6-methyl-4-phneyl-3,4-dihydropyrimidin-2(1H) - one Derivatives." The study synthesized new compounds and tested their antioxidant activity, providing insights into their potential applications (S. George, R. Sabitha, P. M. Kumar, T. Ravi, 2010).